Cas no 1820603-98-2 (tert-Butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate
• CAS No: 1820603-98-2
• MF: C₁₄H₂₁BrN₂O₂S
• MW: 361.297741651535
• CID: 4618909
• Update Time: 2025-08-04

tert-Butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-BOC-Piperazino)methyl-4-bromothiophene
• tert-Butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate
• TERT-BUTYL 4-[(4-BROMOTHIOPHEN-2-YL)METHYL]PIPERAZINE-1-CARBOXYLATE

• Inchi： 1S/C14H21BrN2O2S/c1-14(2,3)19-13(18)17-6-4-16(5-7-17)9-12-8-11(15)10-20-12/h8,10H,4-7,9H2,1-3H3
• InChI Key： JTWXKZULVKYAIL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.8
• Topological Polar Surface Area: 61

Additional information on tert-Butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate

tert-butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate, identified by the CAS number 182060398, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring, a thiophene moiety, and a tert-butyl group. The integration of these structural elements contributes to its diverse reactivity and functionality.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the piperazine derivative followed by the introduction of the thiophene group through a substitution reaction. The bromine atom in the thiophene ring plays a crucial role in directing the reactivity and selectivity of the molecule during subsequent reactions. Recent studies have highlighted the importance of such brominated heterocycles in medicinal chemistry, particularly in the development of bioactive compounds with potential anti-cancer properties.

In terms of applications, this compound has shown promise in drug discovery efforts targeting various diseases. For instance, researchers have explored its potential as a kinase inhibitor, which is critical in treating conditions such as cancer and inflammatory diseases. The presence of the thiophene ring enhances the molecule's ability to interact with biological targets, making it a valuable lead compound for further optimization.

Moreover, the tert-butyl group attached to the piperazine ring contributes to the molecule's stability and lipophilicity, which are essential properties for drug candidates. This structural feature also facilitates further functionalization, enabling chemists to explore additional modifications that could enhance bioavailability and efficacy.

Recent advancements in computational chemistry have allowed for a deeper understanding of this compound's molecular interactions. By employing molecular docking studies, scientists have been able to predict how this compound might bind to specific protein targets, providing valuable insights into its potential therapeutic applications.

In conclusion, tert-butyl 4-((4-bromothiophen-2-yl)methyl)piperazine-1-carboxylate represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its unique combination of structural elements positions it as a promising candidate for further research and development in various fields of chemistry and pharmacology.